Cas no 1784118-02-0 (6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one)

6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one
-
- MDL: MFCD28645581
- Inchi: 1S/C9H8FNO/c10-8-2-1-6-5-11-9(12)4-7(6)3-8/h1-3H,4-5H2,(H,11,12)
- InChI Key: UYPBKVNGVDQCKU-UHFFFAOYSA-N
- SMILES: C1C2=C(C=C(F)C=C2)CC(=O)N1
6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | Y1301436-1g |
6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one |
1784118-02-0 | 95% | 1g |
$1545 | 2024-07-28 | |
eNovation Chemicals LLC | Y1126216-5g |
6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one |
1784118-02-0 | 97% | 5g |
$5610 | 2022-11-01 | |
eNovation Chemicals LLC | Y1301436-5g |
6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one |
1784118-02-0 | 95% | 5g |
$5465 | 2024-07-28 | |
eNovation Chemicals LLC | Y1126216-1g |
6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one |
1784118-02-0 | 97% | 1g |
$1585 | 2022-11-01 | |
eNovation Chemicals LLC | Y1301436-500mg |
6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one |
1784118-02-0 | 95% | 500mg |
$940 | 2024-07-28 | |
eNovation Chemicals LLC | Y1126216-1g |
6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one |
1784118-02-0 | 97% | 1g |
$395 | 2025-03-01 | |
eNovation Chemicals LLC | Y1301436-1g |
6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one |
1784118-02-0 | 95% | 1g |
$1545 | 2025-02-27 | |
eNovation Chemicals LLC | Y1126216-1g |
6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one |
1784118-02-0 | 97% | 1g |
$395 | 2024-07-28 | |
eNovation Chemicals LLC | Y1301436-500mg |
6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one |
1784118-02-0 | 95% | 500mg |
$940 | 2025-02-21 | |
eNovation Chemicals LLC | Y1301436-5g |
6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one |
1784118-02-0 | 95% | 5g |
$5465 | 2025-02-21 |
6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one Related Literature
-
Rui Xiong,Naihua Miao,Yan-Ling Li,Jian Zhou,Yuanchun Pan,Cuilian Wen,Bo Wu,Zhimei Sun RSC Adv., 2017,7, 8936-8943
-
4. Synthesis of Bax(Bi0.5Na0.5)1−xTiO3 perovskite mesocrystals via a solvothermal topochemical process†Wenxiong Zhang,Yan Wang,Dengwei Hu,Xingang Kong,Shinobu Uemura,Takafumi Kusunose CrystEngComm, 2019,21, 3854-3862
-
A. Ash,P. J. Wilde,D. J. Bradshaw,S. P. King,J. R. Pratten Soft Matter, 2016,12, 2794-2801
Additional information on 6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one
6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one (CAS No. 1784118-02-0): A Comprehensive Overview
6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one (CAS No. 1784118-02-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential applications in drug development.
The chemical structure of 6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one is particularly noteworthy. It belongs to the class of isoquinolones, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of a fluorine atom at the 6-position of the isoquinoline ring is a key feature that contributes to its unique pharmacological profile. Fluorine substitution is often employed in drug design to enhance the metabolic stability and bioavailability of compounds, making 6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one an attractive candidate for further investigation.
Recent research has highlighted the potential of 6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are often dysregulated in cancer cells. This finding suggests that 6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one could be a valuable lead compound for the development of novel anticancer agents.
In addition to its anticancer potential, 6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one has also shown promise in other therapeutic areas. A study conducted by researchers at the University of California found that this compound possesses significant anti-inflammatory properties. Specifically, it was shown to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in lipopolysaccharide (LPS)-stimulated macrophages. These findings indicate that 6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one could be beneficial in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic properties of 6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one have also been extensively studied. Research has shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Moreover, its low toxicity profile in preclinical studies further supports its potential as a safe and effective therapeutic agent.
In conclusion, 6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one (CAS No. 1784118-02-0) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, underscoring its significance in the field of medicinal chemistry.
1784118-02-0 (6-Fluoro-1,4-dihydro-2H-isoquinolin-3-one) Related Products
- 1807260-90-7(Ethyl 2-cyano-3-ethyl-4-nitrobenzoate)
- 477886-12-7(2-(4-Methylphenyl)-N-[2-(phenylsulfanyl)ethyl]acetamide)
- 503072-63-7(1-benzyl-2-tert-butyl-4-oxopyrazolidine-1,2-dicarboxylate)
- 7668-87-3(N-(3,4,5-Trimethoxyphenylacetyl)homoveratrylamine)
- 147011-81-2(N3,N5-Dimethyl-1H-pyrazole-3,5-dicarboxamide)
- 1361863-84-4(2-Amino-3-(2,4-dichlorophenyl)pyridine-6-methanol)
- 5587-61-1(Triisocyanato(methyl)silane)
- 1823183-22-7(4-[2-(pyridin-3-yl)-1,3-thiazol-5-yl]pyrimidin-2-amine)
- 2554-94-1(6-(Dimethylamino)hexanal)
- 61549-49-3(9-Decenenitrile)




